Cas no 141831-72-3 (3-Bromo-5-isopropyl-1H-1,2,4-triazole)

• Product Name: 3-Bromo-5-isopropyl-1H-1,2,4-triazole
• CAS No: 141831-72-3
• MF: C₅H₈BrN₃
• MW: 190.0411195755
• MDL: MFCD12197751
• CID: 1079240
• PubChem ID: 45493723
• Update Time: 2025-06-12

3-Bromo-5-isopropyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-isopropyl-1H-1,2,4-triazole
• 3-bromo-5-isopropyl-1H-1,2,4-triazole(SALTDATA: FREE)
• BB_SC-7578
• CTK8E4407
• FT-0683309
• KB-235169
• STK939655
• BBL032184
• 3-BROMO-5-ISOPROPYL-4H-1,2,4-TRIAZOLE
• AT12504
• 1H-1,2,4-Triazole, 3-bromo-5-(1-methylethyl)-
• ALBB-010748
• 3-bromo-5-(propan-2-yl)-4H-1,2,4-triazole
• 3-bromo-5-(propan-2-yl)-1H-1,2,4-triazole
• 3-bromo-5-propan-2-yl-1H-1,2,4-triazole
• DTXSID90670519
• MFCD12197751
• AKCNQAAURKMZIJ-UHFFFAOYSA-N
• EN300-7004112
• AKOS005172523
• SCHEMBL26422081
• VS-11048
• 141831-72-3

• MDL： MFCD12197751
• Inchi： 1S/C5H8BrN3/c1-3(2)4-7-5(6)9-8-4/h3H,1-2H3,(H,7,8,9)
• InChI Key： AKCNQAAURKMZIJ-UHFFFAOYSA-N
• SMILES： BrC1=NNC(C(C)C)=N1

Computed Properties

• Exact Mass: 188.99024
• Monoisotopic Mass: 188.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 96.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.577
• Boiling Point: 302.9°C at 760 mmHg
• Flash Point: 137°C
• Refractive Index: 1.556
• PSA: 41.57

3-Bromo-5-isopropyl-1H-1,2,4-triazole Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 3-Bromo-5-isopropyl-1H-1,2,4-triazole

Introduction to 3-Bromo-5-isopropyl-1H-1,2,4-triazole (CAS No. 141831-72-3) in Modern Chemical Research

3-Bromo-5-isopropyl-1H-1,2,4-triazole (CAS No. 141831-72-3) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural framework and potential biological activities. This compound belongs to the triazole class, which is well-documented for its role in various synthetic applications and as a precursor in the development of novel active ingredients.

The molecular structure of 3-Bromo-5-isopropyl-1H-1,2,4-triazole consists of a triazole ring substituted with a bromine atom at the 3-position and an isopropyl group at the 5-position. This specific substitution pattern enhances its reactivity and makes it a valuable intermediate in organic synthesis. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing new triazole derivatives with enhanced pharmacological properties. The 3-Bromo-5-isopropyl-1H-1,2,4-triazole derivative has been explored as a key building block in the synthesis of compounds targeting various therapeutic areas. For instance, studies have demonstrated its utility in generating novel inhibitors of fungal enzymes and bacterial pathogens. The bromine substituent at the 3-position facilitates easy modification, enabling researchers to fine-tune the compound's bioactivity by introducing additional functional groups or altering the substitution pattern.

One of the most compelling aspects of 3-Bromo-5-isopropyl-1H-1,2,4-triazole is its role in medicinal chemistry. Researchers have leveraged its scaffold to develop molecules with potential applications in antifungal and antibacterial therapies. The isopropyl group at the 5-position contributes to steric hindrance, which can influence binding affinity to biological targets. This structural feature has been exploited to design compounds that exhibit improved selectivity over existing drugs.

The agrochemical industry has also benefited from the exploration of 3-Bromo-5-isopropyl-1H-1,2,4-triazole. Its derivatives have shown promise as intermediates in the synthesis of herbicides and fungicides. The ability to modify the triazole core allows for the creation of compounds with tailored environmental profiles and efficacy against specific pests or weeds. Such developments are crucial in addressing the growing challenges of crop protection and sustainable agriculture.

Advances in synthetic methodologies have further expanded the utility of 3-Bromo-5-isopropyl-1H-1,2,4-triazole. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production of this compound and its derivatives. These innovations not only reduce production costs but also minimize waste, aligning with green chemistry principles.

The pharmacological potential of 3-Bromo-5-isopropyl-1H-1,2,4-triazole has been investigated through both computational modeling and experimental studies. Computational approaches have helped predict binding interactions between this compound and biological targets, providing insights into its mechanism of action. Experimental validation through high-throughput screening has identified several promising derivatives with enhanced activity against pathogens.

In conclusion,3-Bromo-5-isopropyl-1H-1,2,4-triazole (CAS No. 141831-72-3) represents a significant advancement in chemical research with broad applications across pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new possibilities for this compound,3-Bromo-5-isopropyl-1H-1,2,4-triazole is poised to play an increasingly important role in developing next-generation therapeutics and crop protection agents.